Cas no 1936504-44-7 (7-Azaspiro[3.5]nonane-7-sulfonyl chloride)

• Product Name: 7-Azaspiro[3.5]nonane-7-sulfonyl chloride
• CAS No: 1936504-44-7
• MF: C₈H₁₄ClNO₂S
• MW: 223.72026014328
• CID: 5702250
• PubChem ID: 131070327
• Update Time: 2025-05-23

7-Azaspiro[3.5]nonane-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Azaspiro[3.5]nonane-7-sulfonylchloride
• 1936504-44-7
• EN300-1612513
• 7-Azaspiro[3.5]nonane-7-sulfonyl chloride
• CID 131070327

• Inchi： 1S/C8H14ClNO2S/c9-13(11,12)10-6-4-8(5-7-10)2-1-3-8/h1-7H2
• InChI Key： AQTVVHGAUAWZPM-UHFFFAOYSA-N
• SMILES： C1C2(CCN(S(Cl)(=O)=O)CC2)CC1

Computed Properties

• Exact Mass: 223.0433776g/mol
• Monoisotopic Mass: 223.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 335.3±9.0 °C(Predicted)
• pka: -8.14±0.20(Predicted)

Additional information on 7-Azaspiro[3.5]nonane-7-sulfonyl chloride

7-Azaspiro[3.5]nonane-7-sulfonyl chloride: A Comprehensive Overview

7-Azaspiro[3.5]nonane-7-sulfonyl chloride, identified by the CAS number 1936504-44-7, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, characterized by two rings joined by a single atom, in this case, nitrogen at the 7-position of the spiro system. The sulfonyl chloride group attached to the nitrogen atom introduces additional reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

The structure of 7-Azaspiro[3.5]nonane-7-sulfonyl chloride comprises a spiro system formed by a five-membered ring fused to a three-membered ring, with the nitrogen atom serving as the bridgehead. The sulfonyl chloride group (-SO₂Cl) is directly attached to the nitrogen atom, which significantly influences the compound's chemical reactivity and physical properties. This configuration allows for a wide range of applications in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

Recent studies have highlighted the importance of spiro compounds like 7-Azaspiro[3.5]nonane-7-sulfonyl chloride in drug discovery and development. The unique topology of spiro systems often leads to enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity, making them attractive targets for medicinal chemists. Additionally, the sulfonyl chloride group enables facile substitution reactions, facilitating the introduction of diverse functional groups and heterocyclic motifs into molecular frameworks.

In terms of synthesis, 7-Azaspiro[3.5]nonane-7-sulfonyl chloride can be prepared through various routes, including cycloaddition reactions, ring-closing metathesis, and multi-component synthesis strategies. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product. The availability of efficient synthetic protocols has further cemented its role as an essential building block in modern organic chemistry.

The application of 7-Azaspiro[3.5]nonane-7-sulfonyl chloride extends beyond pharmaceuticals into materials science and catalysis. For instance, its ability to act as a precursor for sulfonamide formation has been exploited in the development of novel catalysts and polymer additives with tailored properties. Furthermore, its reactivity makes it a valuable reagent in click chemistry and other modular assembly techniques used to construct complex molecular architectures.

From an environmental perspective, researchers have been exploring greener synthesis pathways for 7-Azaspiro[3.5]nonane-7-sulfonyl chloride, emphasizing energy efficiency and waste reduction. These efforts align with global sustainability goals while maintaining the high quality and performance standards required for industrial applications.

In conclusion, 7-Azaspiro[3.5]nonane-7-sulfonyl chloride, CAS number 1936504-44-7, stands as a testament to the ingenuity of modern chemical synthesis and its potential to drive innovation across multiple disciplines. As research continues to uncover new functionalities and applications for this compound, its role in advancing science and technology is expected to grow significantly.